Cas no 896339-00-7 (N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 896339-00-7
• MF: C₂₂H₂₂N₂O₄S₂
• MW: 442.551083087921
• CID: 6490506
• Update Time: 2025-07-23

N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide
• N-benzyl-N'-[2-(4-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]oxamide

• Inchi： 1S/C22H22N2O4S2/c1-16-9-11-18(12-10-16)30(27,28)20(19-8-5-13-29-19)15-24-22(26)21(25)23-14-17-6-3-2-4-7-17/h2-13,20H,14-15H2,1H3,(H,23,25)(H,24,26)
• InChI Key： OVRGRMPTKPOFLE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(NCC(S(C1=CC=C(C)C=C1)(=O)=O)C1SC=CC=1)=O

Additional information on N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide

Comprehensive Analysis of N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 896339-00-7)

The compound N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 896339-00-7) is a sophisticated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thiophene ring and a benzenesulfonyl group, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of these functional groups suggests potential interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation.

In recent years, the demand for sulfonamide derivatives and thiophene-containing compounds has surged due to their versatility in drug design. This compound, with its CAS No. 896339-00-7, aligns with current trends in medicinal chemistry, where researchers are increasingly focusing on heterocyclic scaffolds for developing new therapeutics. Its benzyl and methylbenzenesulfonyl moieties further enhance its potential as a candidate for pharmacokinetic optimization, addressing common challenges like solubility and metabolic stability.

From a synthetic perspective, N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide exemplifies the convergence of modern organic synthesis techniques. The incorporation of a thiophen-2-yl group highlights the growing emphasis on sulfur-containing heterocycles, which are known for their electron-rich properties and ability to participate in diverse chemical reactions. This makes the compound a valuable intermediate for further derivatization, particularly in the development of small-molecule inhibitors or fluorescent probes for biological imaging.

The compound's relevance extends beyond pharmaceuticals. In material science, thiophene derivatives are widely investigated for their optoelectronic properties, making CAS No. 896339-00-7 a potential candidate for organic semiconductors or conductive polymers. Its benzenesulfonyl group could also contribute to the thermal stability of such materials, a critical factor for industrial applications. Researchers are particularly interested in how these structural features influence the compound's charge transport and photophysical behavior.

One of the most frequently searched questions in this domain is: "What are the applications of thiophene-containing sulfonamides in drug discovery?" This compound provides a compelling case study. Its N'-benzyl and ethylethanediamide functionalities suggest potential as a protease inhibitor or kinase modulator, aligning with current efforts to target protein-protein interactions. Additionally, the 4-methylbenzenesulfonyl group may enhance binding affinity through hydrophobic interactions, a strategy increasingly employed in rational drug design.

Another hot topic in the scientific community is the green synthesis of complex molecules like N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide. Researchers are exploring catalytic methods and solvent-free conditions to produce such compounds sustainably. The CAS No. 896339-00-7 serves as an excellent example of how traditional sulfonamide chemistry can be adapted to meet contemporary environmental standards without compromising yield or purity.

In summary, N'-benzyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide represents a multifaceted compound with broad applicability. Its structural complexity and functional diversity make it a valuable asset for both academic and industrial research, particularly in the realms of medicinal chemistry and advanced materials. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to innovations in these fields.